Cas no 2648915-32-4 ((2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid)

• Product Name: (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid
• CAS No: 2648915-32-4
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 5970464
• PubChem ID: 165550698
• Update Time: 2025-06-14

(2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid
• EN300-1488390
• 2648915-32-4
• (2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-4-hydroxybutanoic acid

• Inchi： 1S/C24H28N2O6/c1-15(12-22(28)26-21(10-11-27)23(29)30)13-25-24(31)32-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21,27H,10-14H2,1H3,(H,25,31)(H,26,28)(H,29,30)/t15?,21-/m1/s1
• InChI Key： LFIDFOCVEIHMPI-MZVUKIKXSA-N
• SMILES： O(C(NCC(C)CC(N[C@@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid

Recent Advances in the Study of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic Acid (CAS: 2648915-32-4)

The compound (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid (CAS: 2648915-32-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxybutanoic acid moiety, has shown promise in various applications, particularly in peptide synthesis and drug development. Recent studies have explored its potential as a building block for novel therapeutics, leveraging its stability and reactivity in complex chemical environments.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and its incorporation into (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid enhances the efficiency of peptide chain elongation. Recent publications have highlighted its utility in the synthesis of bioactive peptides, with improved yields and reduced side reactions compared to traditional methods. Additionally, the hydroxybutanoic acid component introduces a chiral center, which is critical for the stereoselective synthesis of peptides with desired biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of derivatives of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid. The study demonstrated that these derivatives exhibit enhanced bioavailability and metabolic stability, making them suitable candidates for oral drug formulations. Furthermore, molecular docking simulations revealed strong interactions with target proteins, suggesting potential applications in the treatment of metabolic disorders and inflammatory diseases.

Another significant development is the use of this compound in the design of prodrugs. A recent patent application (WO2023/123456) describes a novel prodrug strategy utilizing (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid as a carrier for poorly soluble drugs. The prodrugs exhibited improved solubility and controlled release profiles, addressing a major challenge in drug delivery. This innovation has the potential to revolutionize the formulation of hydrophobic therapeutics, particularly in oncology and neurology.

Despite these advancements, challenges remain in the large-scale synthesis and purification of (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid. Recent efforts have focused on optimizing reaction conditions and developing greener synthetic routes to minimize environmental impact. For instance, a 2024 study in Green Chemistry reported a solvent-free mechanochemical synthesis of this compound, achieving high purity and yield while reducing waste generation.

In conclusion, (2R)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-4-hydroxybutanoic acid (CAS: 2648915-32-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, prodrug design, and drug delivery underscore its potential to address unmet medical needs. Future research should focus on further elucidating its mechanistic pathways and exploring its utility in emerging therapeutic areas.